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Compound of Interest

Compound Name: LEWATIT TP-208

CAS No.: 126602-47-9

Cat. No.: B1177401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the regeneration of LEWATIT® TP-208,

a weakly acidic, macroporous cation exchange resin with iminodiacetic acid functional groups.

This resin is designed for the selective removal of alkaline earth and heavy metal cations. The

following procedures are based on technical data sheets for similar resins and general best

practices for ion exchange resin regeneration, specifically adapting them for the use of sulfuric

acid.

Overview of the Regeneration Process
The regeneration of LEWATIT® TP-208 is a multi-step process designed to strip the captured

metal ions from the resin beads and restore its initial ionic form, preparing it for subsequent

use. The process typically involves a backwash to remove particulates, an acid treatment to

displace the bound cations, a rinse to remove the excess acid, a conditioning step with a base

to return the functional groups to the active form, and a final rinse.
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While hydrochloric acid is a common regenerant, sulfuric acid can also be employed. However,

careful control of the sulfuric acid concentration is crucial to prevent the precipitation of

insoluble sulfates, such as calcium sulfate, within the resin bed.

Quantitative Data for Regeneration
The following tables summarize the key quantitative parameters for the regeneration of

LEWATIT® TP-208. Table 1 outlines the general specifications of the resin, while Table 2

provides the recommended parameters for the sulfuric acid regeneration cycle.

Table 1: General Properties of LEWATIT® TP-208

Property Value

Resin Type Weakly acidic cation exchange resin

Functional Group Iminodiacetic acid

Matrix Crosslinked polystyrene, macroporous

Supplied Ionic Form Sodium (Na⁺)

Primary Applications Removal of alkaline earth and heavy metals

Table 2: Recommended Parameters for Sulfuric Acid Regeneration Cycle
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Step Parameter
Recommended
Value

Notes

1. Backwash Flow Rate

Refer to

manufacturer's

specifications

To remove suspended

solids and de-compact

the resin bed.

Duration 15 - 30 minutes
Or until the effluent is

clear.

2. Acid Regeneration Regenerant Sulfuric Acid (H₂SO₄)

Concentration
1 - 2% w/w (or

approximately 1 M)

A low concentration is

critical to prevent

precipitation of

calcium sulfate.[1]

Flow Rate
2 - 5 Bed Volumes

(BV) per hour

Slower flow rates

ensure sufficient

contact time.

Contact Time 30 - 60 minutes

Temperature Ambient

3. Displacement Rinse Rinse Liquid Demineralized Water

Flow Rate 2 - 5 BV/h

To remove the

remaining acid from

the resin bed.

Volume 2 - 4 BV

Or until the pH of the

effluent is close to

neutral.

4. Conditioning Conditioning Agent
Sodium Hydroxide

(NaOH)

To convert the resin

back to the active

sodium form.

Concentration 4% w/w

Based on

recommendations for

similar resins.[2]
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Flow Rate 2 - 5 BV/h

Quantity
80 - 100 g of NaOH

per liter of resin

Based on

recommendations for

the HCl regeneration

of a similar resin.[3]

Contact Time 30 - 60 minutes

5. Final Rinse Rinse Liquid Demineralized Water

Flow Rate 5 - 10 BV/h
To remove excess

conditioning agent.

Volume 4 - 6 BV

Or until the effluent

conductivity is close to

that of the influent

rinse water.

Experimental Protocols
The following is a detailed, step-by-step protocol for the regeneration of a laboratory-scale

column of LEWATIT® TP-208 using sulfuric acid.

Materials:

Exhausted LEWATIT® TP-208 resin in a suitable chromatography column.

Sulfuric acid (H₂SO₄), analytical grade.

Sodium hydroxide (NaOH), analytical grade.

Demineralized water.

pH meter and conductivity meter.

Peristaltic pump or equivalent for controlled flow.

Appropriate personal protective equipment (gloves, safety glasses, lab coat).
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Protocol:

Backwash: a. Disconnect the column from the normal service flow. b. Initiate an upflow of

demineralized water from the bottom of the column at a flow rate sufficient to expand the

resin bed by 50-75%. c. Continue the backwash for 15-30 minutes, or until the effluent water

is clear of any suspended solids. d. Stop the flow and allow the resin bed to settle.

Acid Regeneration: a. Prepare a 1-2% (w/w) solution of sulfuric acid in demineralized water.

b. Introduce the sulfuric acid solution into the column in a downflow direction at a controlled

flow rate of 2-5 BV/h. c. Continue the acid wash for a total contact time of 30-60 minutes. d.

Collect the effluent for proper waste disposal.

Displacement Rinse: a. Stop the flow of sulfuric acid. b. Begin a downflow rinse with

demineralized water at the same flow rate as the acid regeneration (2-5 BV/h). c. Continue

rinsing until the pH of the effluent is approximately 4.0-5.0. This will typically require 2-4 bed

volumes of water.

Conditioning: a. Prepare a 4% (w/w) solution of sodium hydroxide in demineralized water. b.

Introduce the sodium hydroxide solution into the column in a downflow direction at a flow

rate of 2-5 BV/h. c. Ensure a total contact time of 30-60 minutes to allow for the complete

conversion of the resin to the sodium form.

Final Rinse: a. Stop the flow of sodium hydroxide. b. Initiate a final downflow rinse with

demineralized water at a higher flow rate of 5-10 BV/h. c. Continue rinsing until the

conductivity of the effluent is close to the conductivity of the influent demineralized water.

This typically requires 4-6 bed volumes. d. The regenerated LEWATIT® TP-208 resin is now

ready for service.

Visualizations
Diagram 1: LEWATIT® TP-208 Regeneration Workflow
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Caption: Workflow of the LEWATIT® TP-208 regeneration procedure.

Diagram 2: Logical Relationships in Sulfuric Acid Regeneration
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Caption: Key parameter relationships in sulfuric acid regeneration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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